Cas no 1219964-23-4 (N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanaminedihydrochloride)

• Product Name: N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanaminedihydrochloride
• CAS No: 1219964-23-4
• MF: C₁₃H₂₈Cl₂N₂
• MW: 283.280821800232
• CID: 4687291
• Update Time: 2025-06-14

N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(pyrrolidin-3-ylmethyl)cyclohexanamine dihydrochloride
• N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanaminedihydrochloride
• n-ethyl-n-(3-pyrrolidinylmethyl)cyclohexanamine dihydrochloride

• Inchi： 1S/C13H26N2.2ClH/c1-2-15(11-12-8-9-14-10-12)13-6-4-3-5-7-13;;/h12-14H,2-11H2,1H3;2*1H
• InChI Key： PAFGCERGOZTDIG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC)(CC1CNCC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 175
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanaminedihydrochloride

Comprehensive Overview of N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanamine Dihydrochloride (CAS No. 1219964-23-4)

N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanamine dihydrochloride (CAS No. 1219964-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of cyclohexanamine derivatives, which are known for their potential applications in medicinal chemistry. The presence of both pyrrolidinyl and ethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanamine dihydrochloride has increased due to its relevance in drug discovery and development. Researchers are particularly interested in its potential as a pharmacological agent, especially in the context of neurological and metabolic disorders. The compound's unique structural features, including its cyclohexane ring and pyrrolidine moiety, contribute to its ability to interact with biological targets, such as receptors and enzymes.

One of the most frequently asked questions about CAS No. 1219964-23-4 is its solubility and stability under various conditions. Studies indicate that the dihydrochloride salt form enhances its water solubility, making it more suitable for in vitro and in vivo studies. Additionally, its stability at room temperature ensures ease of handling and storage, which is critical for laboratory applications. These properties align with the growing trend of optimizing drug-like molecules for better bioavailability and efficacy.

The synthesis of N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanamine dihydrochloride involves multi-step organic reactions, including reductive amination and salt formation. These processes are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability. Researchers often explore its derivatives to improve selectivity and reduce off-target effects, a common challenge in modern medicinal chemistry.

Another area of interest is the compound's potential role in central nervous system (CNS) research. Its structural similarity to known neuroactive compounds has led to hypotheses about its ability to modulate neurotransmitter systems. While preliminary data is promising, further studies are needed to validate these claims. This aligns with the broader scientific community's focus on discovering novel therapeutic agents for conditions like Parkinson's disease and depression.

From an industrial perspective, CAS No. 1219964-23-4 is often sourced from specialized chemical suppliers who adhere to strict quality control standards. The compound's purity, typically exceeding 98%, ensures reliable results in research settings. Manufacturers also provide detailed analytical data, including NMR and HPLC profiles, to support its characterization and application.

In summary, N-Ethyl-N-(3-pyrrolidinylmethyl)cyclohexanamine dihydrochloride represents a valuable tool for researchers exploring new frontiers in drug development and biochemical studies. Its unique chemical properties, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As the scientific community continues to uncover its full potential, this molecule may play a pivotal role in addressing unmet medical needs.